Cas no 1332391-04-4 (Apalutamide-COOH)

• Product Name: Apalutamide-COOH
• CAS No: 1332391-04-4
• MF: C₂₀H₁₂F₄N₄O₃S
• MW: 464.392896652222
• CID: 4768140
• PubChem ID: 86683488
• Update Time: 2025-05-21

Apalutamide-COOH Chemical and Physical Properties

Names and Identifiers

• Apalutamide-COOH
• Y58Z86OCE2
• 4-(7-(6-Cyano-5-(trifluoromethyl)pyridin-3-yl)-8-oxo-6-thioxo-5,7-diazaspiro(3.4)octan-5-yl)-2-fluorobenzoic acid
• 4-(7-(6-cyano-5-(trifluoromethyl)pyridin-3-yl)-8-oxo-6-thioxo-5,7-diazaspiro[3.4]octan-5-yl)-2-fluorobenzoic acid
• Apalutamide metabolite M4
• ARN000066
• 4-[7-[6-cyano-5-(trifluoromethyl)pyridin-3-yl]-8-oxo-6-sulfanylidene-5,7-diazaspiro[3.4]octan-5-yl]-2-fluorobenzoic acid
• Benzoic a
• JNJ-56142021
• CS-0131975
• Apalutamide Acid Impurity
• DA-61155
• SCHEMBL2350712
• 1332391-04-4
• UNII-Y58Z86OCE2
• Benzoic acid, 4-(7-(6-cyano-5-(trifluoromethyl)-3-pyridinyl)-8-oxo-6-thioxo-5,7-diazaspiro(3.4)oct-5-yl)-2-fluoro-
• ARD193669
• AKOS040756647
• HY-136596

• Inchi： 1S/C20H12F4N4O3S/c21-14-7-10(2-3-12(14)16(29)30)28-18(32)27(17(31)19(28)4-1-5-19)11-6-13(20(22,23)24)15(8-25)26-9-11/h2-3,6-7,9H,1,4-5H2,(H,29,30)
• InChI Key： ICXCBGDFYFFSGX-UHFFFAOYSA-N
• SMILES： S=C1N(C2C=NC(C#N)=C(C(F)(F)F)C=2)C(C2(CCC2)N1C1C=CC(C(=O)O)=C(C=1)F)=O

Computed Properties

• Exact Mass: 464.05662408g/mol
• Monoisotopic Mass: 464.05662408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 871
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 130

Additional information on Apalutamide-COOH

Apalutamide-COOH (CAS No. 1332391-04-4): A Comprehensive Overview in Modern Oncology

Apalutamide-COOH, chemically designated as N-(4-cyanophenyl)-6-fluoro-1-methyl-7-[[(3S)-3-(trifluoromethyl)pyrrolidin-1-yl]carbonyl]-4,5-dihydroquinazolin-4-one, is a compound of significant interest in the field of oncology. With the CAS number 1332391-04-4, this molecule has garnered attention for its potential therapeutic applications, particularly in the treatment of advanced prostate cancer. The structural complexity and unique pharmacophoric features of Apalutamide-COOH make it a subject of extensive research and development.

The development of Apalutamide-COOH is rooted in the broader effort to combat hormone-sensitive and castration-resistant prostate cancer. The compound belongs to the class of androgen receptor (AR) antagonists, which work by blocking the binding of testosterone to the AR, thereby inhibiting tumor growth and progression. The introduction of novel AR antagonists like Apalutamide-COOH represents a significant advancement in the management of metastatic prostate cancer, offering new hope to patients who have limited treatment options.

Recent studies have highlighted the efficacy of Apalutamide-COOH in clinical trials. In particular, its ability to reduce levels of prostate-specific antigen (PSA) and delay disease progression has been well-documented. The compound's mechanism of action involves not only competitive binding to the AR but also modulation of downstream signaling pathways, which contributes to its robust anti-cancer effects. This multifaceted approach makes Apalutamide-COOH a promising candidate for further clinical investigation.

The pharmacokinetic properties of Apalutamide-COOH are another area of focus. The compound exhibits a favorable half-life, allowing for once-daily dosing regimens, which enhances patient compliance and convenience. Additionally, its solubility profile facilitates formulation into oral dosage forms, making it accessible for patients with varying degrees of renal or hepatic impairment. These attributes are crucial for ensuring that patients can receive consistent and effective treatment over prolonged periods.

From a chemical perspective, Apalutamide-COOH is characterized by its complex quinazolinone core structure, which incorporates several key functional groups. The presence of a fluoro substituent at the 6-position enhances metabolic stability and binding affinity to the AR. Furthermore, the trifluoromethyl group in the pyrrolidinyl moiety contributes to selectivity and potency. These structural features have been meticulously optimized through rational drug design principles to maximize therapeutic efficacy while minimizing off-target effects.

The synthesis of Apalutamide-COOH involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for pharmaceutical-grade production. The scalability of the synthetic route is also a critical consideration, as it impacts both cost-effectiveness and regulatory compliance. Recent advancements in continuous flow chemistry have shown promise in streamlining the synthesis process for compounds like Apalutamide-COOH.

In clinical practice, Apalutamide-COOH has demonstrated notable benefits in patients with metastatic castration-resistant prostate cancer (mCRPC). Its ability to induce durable responses and improve overall survival rates has positioned it as a cornerstone therapy in modern oncology. Combination therapies involving Apalutamide-COOH with other agents are also being explored to further enhance treatment outcomes. These combinations may include immunotherapy checkpoint inhibitors or other targeted therapies that synergize with AR antagonists.

The safety profile of Apalutamide-COOH has been thoroughly evaluated through rigorous clinical trials. Common adverse effects include fatigue, hot flushes, arthralgia, and nausea, which are generally manageable with supportive care or dose adjustments. Rare but serious adverse events have also been reported, underscoring the importance of careful patient monitoring during treatment. Understanding these side effects is crucial for healthcare providers to optimize patient care and ensure safe usage.

Future directions in research on Apalutamide-COOH may involve exploring its potential applications beyond prostate cancer treatment. Preclinical studies have suggested that this compound could be effective against other malignancies driven by AR signaling pathways, such as certain types of breast cancer or small cell lung cancer. Additionally, investigating biomarkers that predict response to therapy could help personalize treatment strategies and improve patient outcomes.

The regulatory landscape for Apalutamide-COOH reflects its significance in oncology medicine. Regulatory agencies worldwide have granted approval based on compelling evidence from clinical trials demonstrating its efficacy and safety profile. Post-marketing surveillance continues to monitor long-term effects and rare adverse events, ensuring that ongoing safety assessments remain a priority for manufacturers.

In conclusion, Apalutamide-COOH (CAS No. 1332391-04-4) represents a significant advancement in the treatment of advanced prostate cancer. Its unique chemical structure, favorable pharmacokinetic properties, and robust clinical efficacy make it a valuable addition to oncological therapeutics. As research continues to uncover new applications and refine treatment protocols, compounds like Apalutamide-COOH will play an increasingly important role in improving patient outcomes across various malignancies.